Cas no 1256355-10-8 ((3-Bromo-5-morpholinophenyl)boronic acid)

• Product Name: (3-Bromo-5-morpholinophenyl)boronic acid
• CAS No: 1256355-10-8
• MF: C₁₀H₁₃BBrNO₃
• MW: 285.93012213707
• MDL: MFCD17214250
• CID: 828141
• PubChem ID: 53216484
• Update Time: 2025-06-07

(3-Bromo-5-morpholinophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-morpholinophenyl)boronic acid
• 3-Bromo-5-morpholinophenylboronic acid
• (3-bromo-5-morpholin-4-ylphenyl)boronic acid
• DTXSID20681714
• UWNLKBOIZQUEHF-UHFFFAOYSA-N
• (3-bromo-5-morpholino-phenyl)boronic acid
• MFCD17214250
• 3-BROMO-5-(MORPHOLIN-4-YL)PHENYLBORONIC ACID
• Boronic acid, B-[3-bromo-5-(4-morpholinyl)phenyl]-
• BS-19793
• DB-366254
• [3-Bromo-5-(morpholin-4-yl)phenyl]boronic acid
• CS-0174357
• (3-Bromo-5-morpholinophenyl)boronicacid
• AKOS015834200
• 1256355-10-8

• MDL： MFCD17214250
• Inchi： 1S/C10H13BBrNO3/c12-9-5-8(11(14)15)6-10(7-9)13-1-3-16-4-2-13/h5-7,14-15H,1-4H2
• InChI Key： UWNLKBOIZQUEHF-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)C=C(C=1)N1CCOCC1

Computed Properties

• Exact Mass: 285.01700
• Monoisotopic Mass: 285.01719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.93000
• LogP: 0.03050

Additional information on (3-Bromo-5-morpholinophenyl)boronic acid

Introduction to (3-Bromo-5-morpholinophenyl)boronic Acid (CAS No. 1256355-10-8)

(3-Bromo-5-morpholinophenyl)boronic acid), identified by its Chemical Abstracts Service (CAS) number 1256355-10-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of targeted therapies and innovative drug candidates.

The molecular structure of (3-Bromo-5-morpholinophenyl)boronic acid features a phenyl ring substituted with a bromine atom at the 3-position and a morpholine moiety at the 5-position. The boronic acid functional group (-B(OH)₂) attached to the phenyl ring enhances its reactivity, making it an invaluable building block in cross-coupling reactions such as the Suzuki-Miyaura coupling. These reactions are fundamental in constructing complex organic molecules, including heterocyclic structures that are prevalent in many modern drugs.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The unique properties of (3-Bromo-5-morpholinophenyl)boronic acid make it particularly suitable for use in drug discovery programs aimed at modulating biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The bromine substituent at the 3-position of the phenyl ring provides a handle for further functionalization, allowing chemists to tailor the compound's characteristics to specific biological targets.

One of the most compelling aspects of (3-Bromo-5-morpholinophenyl)boronic acid is its role in the synthesis of targeted small molecule inhibitors. These inhibitors are designed to interact with specific proteins or enzymes involved in disease pathways, thereby disrupting aberrant cellular processes. For instance, studies have demonstrated its utility in generating inhibitors targeting kinases, which are frequently dysregulated in cancer cells. The boronic acid moiety facilitates the formation of stable complexes with these targets, enhancing the efficacy of the resulting therapeutic agents.

The morpholine ring in the structure of (3-Bromo-5-morpholinophenyl)boronic acid contributes to its pharmacological profile by influencing solubility and metabolic stability. Morpholine derivatives are known for their favorable pharmacokinetic properties, making them attractive for drug development. By incorporating this moiety into a boronic acid derivative, researchers can improve the bioavailability and reduce toxicity, key factors in translating laboratory findings into viable clinical treatments.

Advances in computational chemistry and high-throughput screening have further accelerated the use of (3-Bromo-5-morpholinophenyl)boronic acid in drug discovery. Computational methods allow researchers to predict the binding affinity and selectivity of boronic acid derivatives before synthesizing them, significantly reducing time and cost associated with hit identification and lead optimization. This approach has been particularly effective in identifying novel scaffolds for enzyme inhibition and receptor binding studies.

The synthesis of (3-Bromo-5-morpholinophenyl)boronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromine atom at the 3-position is typically achieved through halogenation reactions, while the attachment of the morpholine ring often involves nucleophilic substitution or condensation reactions. These synthetic strategies highlight the compound's versatility as a synthetic intermediate.

In addition to its pharmaceutical applications, (3-Bromo-5-morpholinophenyl)boronic acid has found utility in materials science and catalysis. Boronic acids are known for their ability to form stable adducts with diols, a property that has been exploited in polymerization reactions and as chelating agents in catalytic systems. The presence of both bromine and morpholine substituents makes this compound particularly interesting for developing advanced materials with tailored properties.

The ongoing investigation into new applications for (3-Bromo-5-morpholinophenyl)boronic acid underscores its importance as a versatile chemical entity. As research continues to uncover novel biological targets and synthetic methodologies, this compound is likely to remain at the forefront of innovation in both academia and industry. Its role in facilitating cross-coupling reactions and its potential for generating bioactive molecules ensure its continued relevance in pharmaceutical chemistry.

In conclusion, (3-Bromo-5-morpholinophenyl)boronic acid (CAS No. 1256355-10-8) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features make it an indispensable tool for researchers seeking to create innovative therapeutic agents. As our understanding of biological systems expands and new synthetic techniques emerge, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.